Cas no 206556-00-5 (4-Phenyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-Phenyl-1,3-thiazole-5-carbaldehyde
• CAS No: 206556-00-5
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• MDL: MFCD08060732
• CID: 2951128
• PubChem ID: 22473470
• Update Time: 2024-10-31

4-Phenyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-苯基-5-噻唑甲醛
• 4-phenyl-1,3-thiazole-5-carbaldehyde
• 4-Phenylthiazole-5-carbaldehyde
• 4-PHENYL-THIAZOLE-5-CARBALDEHYDE
• 5-Thiazolecarboxaldehyde, 4-phenyl-
• 4-phenyl-thiazole-5-carbaldehyde, AldrichCPR
• D83545
• 4-Phenyl-5-thiazolecarboxaldehyde
• ALBB-015209
• XH1616
• DB-206194
• MFCD08060732
• CS-0156479
• AKOS005175011
• SCHEMBL6313954
• 206556-00-5
• BS-16451
• 4-Phenyl-1,3-thiazole-5-carbaldehyde

• MDL： MFCD08060732
• Inchi： 1S/C10H7NOS/c12-6-9-10(11-7-13-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： ZCFVPBKIUPRFQR-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.02483502g/mol
• Monoisotopic Mass: 189.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2

4-Phenyl-1,3-thiazole-5-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles